Cas no 2305491-78-3 (N-{4-(ethylsulfanyl)oxan-4-ylmethyl}prop-2-enamide)

• Product Name: N-{4-(ethylsulfanyl)oxan-4-ylmethyl}prop-2-enamide
• CAS No: 2305491-78-3
• MF: C₁₁H₁₉NO₂S
• MW: 229.339061975479
• CID: 5415238
• PubChem ID: 137934108
• Update Time: 2025-06-11

N-{4-(ethylsulfanyl)oxan-4-ylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-Ethylsulfanyloxan-4-yl)methyl]prop-2-enamide
• 2305491-78-3
• N-{[4-(ethylsulfanyl)oxan-4-yl]methyl}prop-2-enamide
• EN300-26575321
• Z3488583493
• N-[[4-(Ethylthio)tetrahydro-2H-pyran-4-yl]methyl]-2-propenamide
• N-{4-(ethylsulfanyl)oxan-4-ylmethyl}prop-2-enamide

• Inchi： 1S/C11H19NO2S/c1-3-10(13)12-9-11(15-4-2)5-7-14-8-6-11/h3H,1,4-9H2,2H3,(H,12,13)
• InChI Key： CKCVUCBTRVNPQT-UHFFFAOYSA-N
• SMILES： C(NCC1(SCC)CCOCC1)(=O)C=C

Computed Properties

• Exact Mass: 229.11365002g/mol
• Monoisotopic Mass: 229.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.6Ų

Additional information on N-{4-(ethylsulfanyl)oxan-4-ylmethyl}prop-2-enamide

Professional Introduction to N-{4-(ethylsulfanyl)oxan-4-ylmethyl}prop-2-enamide (CAS No: 2305491-78-3)

N-{4-(ethylsulfanyl)oxan-4-ylmethyl}prop-2-enamide is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2305491-78-3, belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a subject of extensive study in both academic and industrial settings.

The molecular structure of N-{4-(ethylsulfanyl)oxan-4-ylmethyl}prop-2-enamide features a unique combination of functional groups, including an ethylsulfanyl moiety and an amide group. The presence of these groups contributes to the compound's versatility, enabling it to interact with various biological targets. This structural complexity has positioned it as a potential candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in the synthesis and characterization of heterocyclic compounds due to their widespread applications in pharmaceuticals. The oxane ring, a six-membered heterocycle containing oxygen, is particularly notable for its stability and ability to mimic the behavior of other biologically relevant rings such as pyranose. The incorporation of an ethylsulfanyl group into this framework introduces additional reactivity, which can be exploited for the design of novel therapeutic agents.

The amide functionality in N-{4-(ethylsulfanyl)oxan-4-ylmethyl}prop-2-enamide is another key feature that contributes to its potential biological activity. Amides are well-known for their role as pharmacophores in numerous drugs, often serving as hinges or linkers that facilitate interactions with biological targets. The specific arrangement of atoms in this compound's amide group may influence its binding affinity and selectivity, making it a valuable scaffold for medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the properties and behaviors of complex molecules with greater accuracy. By leveraging these tools, scientists have been able to design and optimize molecules like N-{4-(ethylsulfanyl)oxan-4-ylmethyl}prop-2-enamide for specific applications. For instance, molecular docking studies have been used to explore how this compound might interact with enzymes or receptors involved in disease pathways.

The synthesis of N-{4-(ethylsulfanyl)oxan-4-ylmethyl}prop-2-enamide presents unique challenges due to its intricate structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the desired framework efficiently. These advancements not only improve the accessibility of the compound but also open up new avenues for its application.

In the realm of drug discovery, N-{4-(ethylsulfanyl)oxan-4-ylmethyl}prop-2-enamide has attracted attention as a potential lead compound for addressing various therapeutic needs. Its structural features suggest that it may exhibit properties such as anti-inflammatory, antimicrobial, or anticancer activities. While these possibilities are still under investigation, preliminary studies have shown promising results that warrant further exploration.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of compounds like N-{4-(ethylsulfanyl)oxan-4-ylmethyl}prop-2-enamide exemplifies this collaborative approach. By integrating knowledge from multiple fields, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them in precise ways. The case of N-{4-(ethylsulfanyl)oxan-4-ylmethyl}prop-2-enamide highlights how structural innovation can lead to new therapeutic opportunities. Its unique combination of functional groups makes it a compelling subject for further research, both in academic laboratories and industrial settings.

The future prospects for this compound are promising, with ongoing studies aimed at elucidating its mechanism of action and optimizing its pharmacological properties. As more data becomes available, it is likely that N-{4-(ethylsulfanyl)oxan-4-ylmethyl}prop-2-enamide will play an increasingly important role in the development of next-generation pharmaceuticals.